4-Amino-3-bromo-5-nitrophenylsulphur pentafluoride
Overview
Description
“4-Amino-3-bromo-5-nitrophenylsulphur pentafluoride” is a chemical compound with the CAS Number: 1159512-33-0 . It has a molecular weight of 343.07 . The IUPAC name for this compound is 2-bromo-6-nitro-4-(pentafluoro-lambda~6~-sulfanyl)aniline . It is a solid at room temperature .
Molecular Structure Analysis
The molecule contains a total of 21 bonds, including 17 non-H bonds, 8 multiple bonds, 1 rotatable bond, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), and 1 nitro group (aromatic) .Physical and Chemical Properties Analysis
The compound is a solid at room temperature . More specific physical and chemical properties are not available in the sources I have access to.Scientific Research Applications
Synthesis Applications
Synthesis of Phenothiazines : The compound is utilized in the synthesis of 3-bromo-1,2-dimethylphenothiazines, which have a wide range of pharmacological activities. This process involves Smiles rearrangement and is significant for creating new medicinal agents (Sharma, Gupta, Gautam, & Gupta, 2002).
Zinc Phthalocyanine Synthesis : It plays a role in synthesizing zinc phthalocyanine derivatives with high singlet oxygen quantum yield, essential for photodynamic cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Nitration of Polyfluoro-compounds : The compound is involved in the nitration of various polyfluoro-benzenes and biphenyls, contributing to the development of mononitro-compounds (Coe, Jukes, & Tatlow, 1966).
Biological and Chemical Applications
Antimicrobial and Anti-inflammatory Activities : Its derivatives are explored for in vitro antimicrobial, antioxidant, and anti-inflammatory activities, indicating potential pharmaceutical applications (Devi, Yadav, & Singh, 2019).
Synthesis of Functionally Diverse Sulfones : It is used in synthesizing various sulfones, which can be transformed into enones or dienones, showcasing its versatility in organic synthesis (Auvray, Knochel, & Normant, 1985).
Aromatic Nucleophilic Substitution and Rearrangement : It plays a role in aromatic nucleophilic substitution with rearrangement, useful for synthesizing various organic compounds (Guerrera, Salerno, Lamartina, & Spinelli, 1995).
Synthesis of Novel Compounds : Its derivatives are involved in synthesizing new compounds with potential antibacterial properties, as demonstrated through molecular docking studies (Kumar et al., 2021).
Material Science Applications
- Aliphatic Sulfur Pentafluorides Synthesis : It is used in the synthesis of aliphatic SF5-containing compounds, marking a significant advancement in material science (Vida, Pastýříková, Klepetářová, & Beier, 2014).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-6-nitro-4-(pentafluoro-λ6-sulfanyl)aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrF5N2O2S/c7-4-1-3(17(8,9,10,11)12)2-5(6(4)13)14(15)16/h1-2H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDXVOSDDSUMRRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])N)Br)S(F)(F)(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrF5N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.